4-(N-cyclopropyl-N-methylsulfamoyl)-N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)benzamide

• IUPAC Name: 4-[cyclopropyl(methyl)sulfamoyl]-N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)benzamide
• InChI: InChI=1S/C18H20N4O3S/c1-22(13-7-8-13)26(24,25)14-9-5-12(6-10-14)18(23)21-17-15-3-2-4-16(15)19-11-20-17/h5-6,9-11,13H,2-4,7-8H2,1H3,(H,19,20,21,23)
• InChI Key: ARPPTUSOQGIXQD-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC=NC4=C3CCC4
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

4-(N-cyclopropyl-N-methylsulfamoyl)-N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)benzamide is a useful research compound. Its molecular formula is C18H20N4O3S and its molecular weight is 372.44. The purity is usually 95%.
BenchChem offers high-quality 4-(N-cyclopropyl-N-methylsulfamoyl)-N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N-cyclopropyl-N-methylsulfamoyl)-N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nonaqueous Capillary Electrophoresis

A study developed a nonaqueous capillary electrophoretic separation method for imatinib mesylate (IM) and related substances, including various benzamide derivatives. This method is promising for quality control in pharmaceuticals, demonstrating the application of related compounds in analytical chemistry (Ye et al., 2012).

Histone Deacetylase Inhibition

Another research focused on the synthesis and biological evaluation of benzamide derivatives as isotype-selective histone deacetylase (HDAC) inhibitors. These compounds, such as MGCD0103, exhibit significant antitumor activity, highlighting the therapeutic potential of similar structures in cancer treatment (Zhou et al., 2008).

Carbonic Anhydrase Inhibition

Research on aromatic sulfonamide inhibitors, including benzamide derivatives, for carbonic anhydrase isoenzymes, reveals their application in designing inhibitors for various isoenzymes. This has implications for treatments of diseases like glaucoma, epilepsy, and cancer (Supuran et al., 2013).

Synthesis and Molecular Structure

A study on the synthesis, crystal, and molecular structure of aromatic sulfonamides and their hydrochloride salts, including benzamide derivatives, contributes to the understanding of their chemical properties and potential applications in drug design and development (Remko et al., 2010).